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Executive Summary
5-Methoxy-7-azaindole is a heterocyclic compound of significant interest in medicinal

chemistry and materials science.[1][2] Its structural properties, including a methoxy group on

the azaindole core, make it a valuable scaffold for the synthesis of novel therapeutic agents

and advanced organic materials.[1][2] This document provides a concise overview of the

known physicochemical properties of 5-Methoxy-7-azaindole, outlines general experimental

protocols for their determination, and illustrates its central role as a synthetic intermediate in

drug discovery.

Physicochemical Properties
Precise experimental data for the melting and boiling points of 5-Methoxy-7-azaindole are not

widely reported in publicly available literature. However, a predicted boiling point and its

physical appearance have been documented. For comparative purposes, the melting points of

closely related azaindole derivatives are included.

Table 1: Physicochemical Data for 5-Methoxy-7-azaindole and Related Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b070128?utm_src=pdf-interest
https://www.benchchem.com/product/b070128?utm_src=pdf-body
https://www.chemimpex.com/products/28975
https://www.nbinno.com/article/pharmaceutical-intermediates/5-methoxy-7-azaindole-key-intermediate-novel-drug-synthesis-mk
https://www.chemimpex.com/products/28975
https://www.nbinno.com/article/pharmaceutical-intermediates/5-methoxy-7-azaindole-key-intermediate-novel-drug-synthesis-mk
https://www.benchchem.com/product/b070128?utm_src=pdf-body
https://www.benchchem.com/product/b070128?utm_src=pdf-body
https://www.benchchem.com/product/b070128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compoun
d

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
Appearan
ce

Melting
Point (°C)

Boiling
Point (°C)

5-Methoxy-

7-

azaindole

183208-

36-8
C₈H₈N₂O 148.16

Earthy

yellow

solid[1]

Not

available

412.1 ±

45.0

(Predicted)

[3]

6-Methoxy-

7-

azaindole

896722-

53-5
C₈H₈N₂O 148.16 Solid[4] 88 - 89[4]

Not

available

7-Methoxy-

6-

azaindole

160590-

40-9
C₈H₈N₂O 148.16 Solid[5]

109 -

112[5]

Not

available

5-Bromo-7-

azaindole

183208-

35-7
C₇H₅BrN₂ 197.03

Off-white to

grey to

light yellow

solid[6]

178 -

179[6]

312

(Predicted)

[6]

Role in Synthetic Chemistry
5-Methoxy-7-azaindole serves as a crucial building block in the synthesis of more complex

molecules, particularly in the realm of drug discovery.[2] Its structure is leveraged as a scaffold

to design compounds aimed at a variety of biological targets.[1] Derivatives have shown

potential in the development of treatments for neurological disorders, as well as anticancer and

anti-inflammatory agents.[1][2] The workflow below illustrates its typical integration into a drug

development pipeline.
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Caption: Workflow of 5-Methoxy-7-azaindole in drug discovery.
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Experimental Protocols
While specific protocols for determining the physical constants of 5-Methoxy-7-azaindole are

not detailed in the reviewed literature, the following sections describe generalized, standard

methodologies for such characterizations.

Melting Point Determination (General Protocol)
This protocol is adapted from standard laboratory procedures for organic solids using a digital

melting point apparatus.

Sample Preparation: A small quantity of dry, crystalline 5-Methoxy-7-azaindole is finely

crushed into a powder. The powder is packed into a capillary tube to a height of

approximately 2-3 mm. The tube is tapped gently to ensure dense packing.

Apparatus Setup: The capillary tube is placed into the heating block of a digital melting point

apparatus (e.g., DigiMelt).

Rapid Determination (Optional): A preliminary rapid heating run (e.g., 10-20 °C/min ramp

rate) can be performed to quickly identify an approximate melting range.

Accurate Determination: A fresh sample is prepared. The apparatus is set to a starting

temperature approximately 20 °C below the estimated melting point. The sample is heated at

a slow ramp rate (e.g., 1-2 °C/min) to allow for thermal equilibrium.

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid appears to the temperature at which the entire sample becomes a clear liquid.

Boiling Point Determination (General Protocol -
Distillation Method)
For high-boiling-point solids like 5-Methoxy-7-azaindole (predicted BP > 400 °C), distillation

would require vacuum to prevent decomposition.

Apparatus Setup: A small-scale distillation apparatus is assembled, including a flask

containing the sample, a condenser, and a receiving flask. The system is connected to a

vacuum pump with a manometer to measure pressure.
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Heating: The sample is heated gently using a heating mantle. A stir bar should be used to

ensure smooth boiling.

Equilibration: The heat is applied gradually until the substance begins to boil and a ring of

condensing vapor rises slowly. The system is allowed to equilibrate so that the temperature

reading from a thermometer placed at the vapor outlet stabilizes.

Data Recording: The boiling point is recorded as the stable temperature at which the liquid

and vapor phases are in equilibrium, along with the corresponding pressure. This process is

repeated at several different pressures if a pressure-temperature nomograph is to be

constructed.

This document is intended for informational purposes for a technical audience. All laboratory

work should be conducted with appropriate safety precautions and personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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